Cas no 845781-02-4 ((3,4-difluorophenyl)(4-ethylphenyl)methanone)

• Product Name: (3,4-difluorophenyl)(4-ethylphenyl)methanone
• CAS No: 845781-02-4
• Molecular Formula: C₁₅H₁₂F₂O
• Molecular Weight: 246.25200
• MDL: MFCD06201558
• CID: 989486
• PubChem ID: 2758281

(3,4-difluorophenyl)(4-ethylphenyl)methanone Properties

Names and Identifiers

• (3,4-difluorophenyl)(4-ethylphenyl)methanone
• (3,4-difluorophenyl)-(4-ethylphenyl)methanone
• 3,4-Difluoro-4'-ethylbenzophenone
• 845781-02-4
• DTXSID40374257
• MFCD06201558
• AKOS009338677
• (3,4-Difluoro-phenyl)-(4-ethyl-phenyl)-methanone

• MDL： MFCD06201558
• InChIKey： IKAXVIMYHKRLJF-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H12F2O/c1-2-10-3-5-11(6-4-10)15(18)12-7-8-13(16)14(17)9-12/h3-9H,2H2,1H3
• SMILES： CCC1=CC=C(C=C1)C(=O)C2=CC(=C(C=C2)F)F

Computed Properties

• Exact Mass: 246.08600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 246.086
• Heavy Atom Count: 18
• Complexity: 284
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 3.75820
• PSA: 17.07000
• Refractive Index: 1.54
• Boiling Point: 349.3°C at 760 mmHg
• Flash Point: 133.8°C
• Density: 1.179

(3,4-difluorophenyl)(4-ethylphenyl)methanone Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Risk Phrases： 36/37/38

(3,4-difluorophenyl)(4-ethylphenyl)methanone Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%